Cas no 106145-03-3 (Benzoic acid, 4-[(chloroamino)sulfonyl]-)

Benzoic acid, 4-[(chloroamino)sulfonyl]- structure
106145-03-3 structure
Product Name:Benzoic acid, 4-[(chloroamino)sulfonyl]-
CAS No:106145-03-3
MF:C7H6ClNO4S
MW:235.644839763641
CID:1179916
PubChem ID:68809
Update Time:2025-04-20

Benzoic acid, 4-[(chloroamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(chloroamino)sulfonyl]-
    • 4-(chlorosulfamoyl)benzoic acid
    • 2UP9F49N8H
    • CHEMBL2110958
    • UNII-2UP9F49N8H
    • MONALAZONE [WHO-DD]
    • Monalazone
    • WGHSWNHOFPGMKJ-UHFFFAOYSA-N
    • Q27255619
    • 106145-03-3
    • DTXSID70147532
    • SCHEMBL3045137
    • p-(Chlorosulfamoyl)benzoic acid
    • Inchi: 1S/C7H6ClNO4S/c8-9-14(12,13)6-3-1-5(2-4-6)7(10)11/h1-4,9H,(H,10,11)
    • InChI Key: WGHSWNHOFPGMKJ-UHFFFAOYSA-N
    • SMILES: ClNS(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 234.97068
  • Monoisotopic Mass: 234.9706065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47

Benzoic acid, 4-[(chloroamino)sulfonyl]- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
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